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Introduction
Brazilin is a natural dye extracted from the heartwood of trees belonging to the Caesalpinia

genus, such as Brazilwood (Paubrasilia echinata) and Sappanwood (Biancaea sappan).[1][2]

[3] Its oxidized form, brazilein, is structurally similar to hematein (the oxidized form of

hematoxylin) and serves as a potent nuclear stain in histology.[1][4][5] When complexed with a

metallic mordant, typically aluminum, brazilein forms a colored "lake" that binds to the nuclear

chromatin of cells, imparting a distinct red to reddish-purple color.[2][6][7] This provides a viable

alternative to the more common blue-purple hematoxylin stain and can be particularly

advantageous for contrast in certain applications, including immunohistochemistry (IHC) and

for researchers with red-green color blindness.[6][7][8]

Principle of Staining
The histological application of brazilin is a two-step process involving oxidation and

mordanting.[2][4][9]

Oxidation: The nearly colorless precursor, brazilin (C₁₆H₁₄O₅), is first oxidized to the active,

colored dye, brazilein (C₁₆H₁₂O₅).[4][9] This "ripening" can be achieved slowly through

exposure to atmospheric oxygen or rapidly by using a chemical oxidizing agent, such as

sodium iodate.[1][2][9]
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Mordanting and Lake Formation: Brazilein is combined with a metallic mordant, most

commonly an aluminum salt like potassium or ammonium alum.[9][10] The brazilein

molecule acts as a ligand, chelating with the aluminum (Al³⁺) ions to form a positively

charged dye-mordant complex, often called a "brazalum lake".[1][2][8] This complex then

binds electrostatically to negatively charged sites in the tissue, primarily the phosphate

groups of the DNA backbone in nuclear chromatin, resulting in a stable and vibrant red stain.

[1][8][9]
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Diagram 1: The staining mechanism of brazilin.

Data Presentation
Chemical and Physical Properties
The table below outlines the key properties of brazilin and its oxidized, active form, brazilein.

Property Brazilin Brazilein

C.I. Name Natural Red 24 Not Specified

C.I. Number 75280 Not Specified

Appearance Colorless/Yellowish Powder Dark Red Powder

Molecular Formula C₁₆H₁₄O₅ C₁₆H₁₂O₅

Molecular Weight 286.3 g/mol 284.26 g/mol

Aqueous Solubility Soluble Sparingly Soluble

Ethanol Solubility Soluble Soluble

Primary Use Precursor to Brazilein Red Nuclear Stain

Data sourced from[1].

Recommended Reagent Concentrations for Brazalum
Solution
This table provides a typical formulation for a brazilein-alum staining solution, adapted from

standard hemalum recipes.
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Reagent Concentration/Amount Purpose

Brazilin 1.0 - 2.0 g/L Dye Precursor

Potassium or Ammonium Alum 50 - 200 g/L Mordant

Sodium Iodate (NaIO₃) 0.2 - 1.0 g/L Oxidizing Agent

Glacial Acetic Acid 20 - 80 mL/L Improves nuclear selectivity

Glycerol or Chloral Hydrate 250 mL/L or 50 g/L Stabilizer/Preservative

Data sourced from[1][8][9][10].

Note: When substituting

brazilin for hematoxylin in

standard recipes, it is often

recommended to double the

amount of brazilin.[6][10][11]

Comparative Analysis: Brazilin vs. Hematoxylin
This table highlights the key differences and similarities between brazilin and hematoxylin for

histological applications.
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Feature Brazilin Hematoxylin

Source Caesalpinia species Haematoxylum campechianum

Nuclear Stain Color Red to Reddish-Purple Blue to Blue-Purple

Staining Mechanism
Oxidation to brazilein, forms

lake with mordant

Oxidation to hematein, forms

lake with mordant

Staining Time

Can be slower; historical

protocols suggest 3-16 hours,

but modern methods are faster

(5-15 min)

Typically faster; 5-15 minutes

for standard protocols

Specificity

Primarily a chromatin stain,

can also stain some

cytoplasmic components

High specificity for nuclear

chromatin

Primary Advantage

Provides an alternative color

palette for contrast, useful in

IHC

Gold standard, excellent

contrast with eosin, well-

established

Data sourced from[4][6][12]

[13].

Experimental Protocols
Protocol 1: Preparation of Brazalum Staining Solution
(Aluminum Mordant)
This protocol describes the preparation of a stable brazilein-alum staining solution modified

from a standard Harris' hemalum recipe.[9]

Reagents & Materials:

Brazilin: 2.0 g[9]

Ethanol, 95%: 100 mL[9]

Potassium Aluminum Sulfate (Alum): 200 g[9]
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Distilled Water: 1000 mL[9]

Sodium Iodate (NaIO₃): 1.0 g[9]

Glacial Acetic Acid: 80 mL[9]

Heating plate with magnetic stirrer

Glass beakers (1 L, 2 L) and storage bottle

Filter paper

Procedure:

Dissolve Brazilin: In a 1 L beaker, dissolve 2.0 g of brazilin in 100 mL of 95% ethanol. Gentle

warming may be necessary.[9]

Prepare Alum Solution: In a separate 2 L beaker, dissolve 200 g of potassium alum in 1000

mL of distilled water. Heat to approximately 60-70°C to ensure the alum fully dissolves.[9]

Combine Solutions: While stirring the hot alum solution, slowly add the alcoholic brazilin

solution.[9]

Oxidation: Bring the mixture to a boil. Once boiling, remove it from the heat. Immediately add

1.0 g of sodium iodate and stir vigorously until it dissolves. The solution will rapidly turn a

deep red or purple.[9]

Cooling and Acidification: Allow the solution to cool to room temperature. Once cool, add 80

mL of glacial acetic acid.[9]

Maturation and Storage: Transfer the solution to a labeled, tightly sealed bottle. While it can

be used immediately, a maturation period of 1-2 weeks at room temperature in a dark

location is beneficial. Filter the stain before each use.[9]

Protocol 2: Brazilin and Eosin (B&E) Staining of FFPE
Sections
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This protocol outlines the procedure for staining formalin-fixed, paraffin-embedded (FFPE)

tissue sections.

Start:
FFPE Tissue Slide

1. Deparaffinization & Rehydration
(Xylene, Ethanol Series, Water)

2. Nuclear Staining
(Brazalum Solution, 5-10 min)

3. Rinse
(Running Tap Water)

4. Differentiation
(Brief dip in Acid-Alcohol)

5. Bluing
(Scott's Tap Water Substitute)

6. Counterstaining
(Eosin Y, 1-3 min)

7. Dehydration & Clearing
(Ethanol Series, Xylene)

8. Mounting
(Permanent Medium)

End:
Stained Slide for Microscopy
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Click to download full resolution via product page

Diagram 2: Workflow for Brazilin & Eosin (B&E) staining.

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene: 2 changes, 5 minutes each.[1][9]

Immerse in 100% ethanol: 2 changes, 3 minutes each.[1][9]

Immerse in 95% ethanol: 2 changes, 3 minutes each.[1][7]

Immerse in 70% ethanol: 3 minutes.[1]

Rinse thoroughly in running tap water.[1]

Nuclear Staining:

Immerse slides in the filtered Brazalum Staining Solution for 5-10 minutes.[1][9]

Rinse in running tap water for 5 minutes.[1]

Differentiation:

Briefly dip slides (1-5 seconds) in 1% acid-alcohol (1% HCl in 70% ethanol) to remove

excess stain.[1][6]

Immediately rinse in running tap water to stop differentiation.[1][9] Check stain intensity

microscopically.

Bluing:

Immerse in Scott's Tap Water Substitute or a dilute alkaline solution for 1-2 minutes until

nuclei turn a bright, crisp red.[1][9]

Wash in running tap water for 5 minutes.[1][9]
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Counterstaining:

Immerse in 0.5% - 1.0% Eosin Y solution for 1-3 minutes.[1][7]

Rinse briefly in running tap water.[1]

Dehydration, Clearing, and Mounting:

Dehydrate through ascending grades of ethanol (e.g., 95% and 100%).[6][9]

Clear in xylene: 2 changes, 3-5 minutes each.[1][6]

Mount with a permanent mounting medium.[6]

Expected Results:

Nuclei: Red to reddish-purple[6]

Cytoplasm and Extracellular Matrix: Varying shades of pink[7]

Protocol 3: Brazilin as a Nuclear Counterstain in
Immunohistochemistry (IHC)
Brazilin's red nuclear stain provides excellent contrast with commonly used brown (DAB) or

blue chromogens in IHC.[6][8]
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Diagram 3: IHC workflow with brazilin counterstain.
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Procedure:

Perform all standard IHC steps, including deparaffinization, antigen retrieval, blocking, and

incubation with primary and secondary antibodies.

Chromogen Development: Apply the chromogen substrate (e.g., DAB) and incubate

according to the manufacturer's protocol. Rinse thoroughly.

Counterstaining:

Apply filtered Brazalum solution for a shorter duration than in a standard B&E stain (e.g.,

1-3 minutes). The timing must be optimized to achieve clear nuclear staining without

masking the primary antibody signal.[6]

Rinse gently in running tap water.

Briefly "blue" in an alkaline solution.

Rinse again in water.

Dehydration and Mounting: Proceed with the standard dehydration, clearing, and mounting

steps.

Expected Results:

Target Antigen: Brown (DAB), Blue, or other chromogen color.

Nuclei: Red[6]

Related Signaling Pathway
Recent research has shown that brazilin can influence fundamental cellular processes. One

study demonstrated that brazilin inhibits the phosphorylation of the Barrier-to-Autointegration

Factor (BAF), a protein essential for the reassembly of the nuclear envelope after mitosis.[14]

This inhibition leads to abnormal nuclear formation and can induce cell death, highlighting a

potential mechanism for anticancer therapies.[14]
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Diagram 4: Brazilin inhibits BAF phosphorylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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